2-chloro-4-(chloromethyl)-1-nitrobenzene
Overview
Description
2-Chloro-4-(chloromethyl)-1-nitrobenzene, also known as 4-chloro-1-nitrobenzene-2-chloromethyl, is an organic compound that is used as a reagent in organic synthesis. It is a compound of the nitrobenzene family and is composed of a benzene ring with a nitro group and a chloromethyl group attached to it. It is a colorless solid that is soluble in organic solvents and has a melting point of 114-115°C. It is used for a variety of purposes, such as the synthesis of pharmaceuticals, dyes, and other compounds.
Scientific Research Applications
2-Chloro-4-(chloromethyl)-1-nitrobenzene has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals and other compounds. It has been used in the synthesis of the anti-inflammatory drug flurbiprofen, as well as in the synthesis of the antifungal drug itraconazole. It has also been used in the synthesis of dyes and other compounds.
Mechanism of Action
2-Chloro-4-(chloromethyl)-1-nitrobenzene acts as an electrophile in organic synthesis, and can be used to form a variety of different compounds. It can react with nucleophiles such as amines, alcohols, and carboxylic acids to form a variety of different products. It can also be used in the synthesis of heterocycles and other compounds.
Biochemical and Physiological Effects
2-Chloro-4-(chloromethyl)-1-nitrobenzene has not been studied extensively for its biochemical and physiological effects, and therefore its effects are not well understood. It is known to be toxic when ingested, and can cause irritation to the eyes, skin, and respiratory system. It is also known to be a skin sensitizer, and can cause allergic reactions in some individuals.
Advantages and Limitations for Lab Experiments
2-Chloro-4-(chloromethyl)-1-nitrobenzene has a number of advantages for use in laboratory experiments. It is relatively inexpensive, and is readily available from chemical suppliers. It is also relatively stable, and can be stored for long periods of time without significant degradation. However, it is toxic and can cause irritation to the skin and eyes, and should be handled with care.
Future Directions
There are a number of potential future directions for research involving 2-Chloro-4-(chloromethyl)-1-nitrobenzene. These include further investigation into its biochemical and physiological effects, as well as its potential applications in the synthesis of pharmaceuticals, dyes, and other compounds. Additionally, further research into its mechanism of action and its reactivity with different nucleophiles could lead to new and improved synthetic methods. Finally, further research into its safety and toxicity could help to determine its potential uses in the laboratory.
Synthesis Methods
2-Chloro-4-(chloromethyl)-1-nitrobenzene is synthesized by the reaction of 4-chloronitrobenzene and chloromethylmethyl ether. This reaction is typically carried out in a solvent such as dichloromethane or ethyl acetate, at room temperature. The reaction is typically complete within a few hours, and the product is then isolated by filtration or crystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-4-(chloromethyl)-1-nitrobenzene involves the chlorination of 1-nitro-4-methylbenzene followed by the chloromethylation of the resulting compound.", "Starting Materials": [ "1-nitro-4-methylbenzene", "Chlorine gas", "Thionyl chloride", "Methanol", "Concentrated sulfuric acid", "Sodium hydroxide", "Ice" ], "Reaction": [ "1. Chlorination of 1-nitro-4-methylbenzene with chlorine gas in the presence of concentrated sulfuric acid and ice to yield 2-chloro-1-nitro-4-methylbenzene.", "2. Chloromethylation of 2-chloro-1-nitro-4-methylbenzene with thionyl chloride and methanol to yield 2-chloro-4-(chloromethyl)-1-nitrobenzene.", "3. Neutralization of the reaction mixture with sodium hydroxide and extraction of the product with a suitable organic solvent." ] } | |
CAS RN |
77455-59-5 |
Product Name |
2-chloro-4-(chloromethyl)-1-nitrobenzene |
Molecular Formula |
C7H5Cl2NO2 |
Molecular Weight |
206 |
Purity |
95 |
Origin of Product |
United States |
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